Cas no 111038-25-6 (1H-Purine-2,6-dione,8-amino-7-(2,3-dihydroxypropyl)-3,7-dihydro-1,3-dimethyl-)

• Product Name: 1H-Purine-2,6-dione,8-amino-7-(2,3-dihydroxypropyl)-3,7-dihydro-1,3-dimethyl-
• CAS No: 111038-25-6
• MF: C₁₀H₁₅N₅O₄
• MW: 269.257201433182
• CID: 185696
• PubChem ID: 3066705
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-amino-7-(2,3-dihydroxypropyl)-3,7-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-amino-7-(2,3-dihydroxypropyl)-3,7-dihydro-1,3-dimethyl-
• 8-amino-7-(2,3-dihydroxypropyl)-1,3-dimethyl-purine-2,6-dione
• 8-amino-7-(2,3-dihydroxypropyl)-1,3-dimethylpurine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-amino-7-(2,3-dihydroxypropyl)-1,3-dimethyl-
• 3,7-Dihydro-8-amino-7-(2,3-dihydroxypropyl)-1,3-dimethyl-1H-purine-2,6-dione
• 7-(2,3-Dihydroxypropyl)-8-aminotheophylline
• 8-amino-7-(2,3-dihydroxypropyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• BRN 5603332
• DTXSID70911952
• Oprea1_040711
• 7-(2,3-Dihydroxypropyl)-8-imino-1,3-dimethyl-3,7,8,9-tetrahydro-1H-purine-2,6-dione
• 111038-25-6

• Inchi： 1S/C10H15N5O4/c1-13-7-6(8(18)14(2)10(13)19)15(9(11)12-7)3-5(17)4-16/h5,16-17H,3-4H2,1-2H3,(H2,11,12)
• InChI Key： GYPQWFJSLDOPMK-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C(N)=NC2=C1C(N(C)C(N2C)=O)=O

Computed Properties

• Exact Mass: 269.11255
• Monoisotopic Mass: 269.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.7
• Boiling Point: 623.7°Cat760mmHg
• Flash Point: 331°C
• Refractive Index: 1.735
• PSA: 124.92
• LogP: -2.70080